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Compound of Interest

Compound Name: 2-Methylnon-2-en-4-one

Cat. No.: B15075580 Get Quote

Technical Overview of 2-Methylnon-2-en-4-one
For Researchers, Scientists, and Drug Development Professionals

This document provides core physicochemical data for 2-Methylnon-2-en-4-one, a compound

of interest in various chemical research and development applications.

Physicochemical Data
The fundamental molecular properties of 2-Methylnon-2-en-4-one are summarized below.

This data is essential for experimental design, analytical method development, and

computational modeling.
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Property Value Source

Molecular Formula C10H18O PubChem[1], LookChem[2]

Molecular Weight 154.25 g/mol PubChem[1]

Alternate Molecular Weight 154.252 g/mol LookChem[2]

Alternate Molecular Weight 154.254 g/mol Sigma-Aldrich

Alternate Molecular Weight 154.25266000 g/mol The Good Scents Company[3]

CAS Number 2903-23-3 PubChem[1], LookChem[2]

IUPAC Name 2-methylnon-2-en-4-one PubChem[1]

Logical Relationship of Molecular Properties
The molecular formula dictates the molecular weight through the summation of the atomic

weights of its constituent atoms. The relationship is direct and foundational to all stoichiometric

calculations.

Molecular Formula
(C10H18O)

Constituent Atoms
(10x Carbon, 18x Hydrogen, 1x Oxygen)

defines

Atomic Weights
(C: ~12.011, H: ~1.008, O: ~15.999)

have

Molecular Weight
(~154.25 g/mol)

are summed to calculate

are summed to calculate
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Calculation of Molecular Weight from Molecular Formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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